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Compound Name: Tsr-011

Cat. No.: B606013 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TSR-011, also known as Belizatinib, is a potent, orally available small molecule inhibitor of

Anaplastic Lymphoma Kinase (ALK) and Tropomyosin Receptor Kinases (TRK) A, B, and C.[1]

Dysregulation of these receptor tyrosine kinases through mutations, amplifications, or

chromosomal rearrangements is a known driver in various cancers, including non-small cell

lung cancer (NSCLC), neuroblastoma, and anaplastic large cell lymphoma.[2] TSR-011 has

demonstrated the ability to disrupt ALK- and TRK-mediated signaling pathways, leading to the

inhibition of tumor cell growth.[3][4] These application notes provide detailed information on the

solubility of TSR-011 and protocols for its use in fundamental in vitro experiments to assess its

efficacy and mechanism of action.
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Solvent Solubility Notes

DMSO ≥ 100 mg/mL
High solubility reported by

multiple suppliers.

Ethanol Soluble

Water Insoluble

Cell Culture Media Low

Direct dissolution in aqueous

media is challenging. It is

recommended to first prepare

a concentrated stock in DMSO.

In Vitro Efficacy of TSR-011
Assay Type Cell Line Target IC₅₀ Reference

Kinase Assay Recombinant Wild-type ALK 0.7 nM [1]

Kinase Assay Recombinant
TRKA, TRKB,

TRKC
< 3 nM [5]

Signaling Pathways
The primary targets of TSR-011 are the ALK and TRK receptor tyrosine kinases. Upon

activation by their respective ligands or due to oncogenic fusions, these receptors

autophosphorylate and trigger a cascade of downstream signaling events that promote cell

proliferation, survival, and differentiation. TSR-011 inhibits this initial phosphorylation step,

thereby blocking these downstream pathways.
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Caption: Inhibition of ALK signaling by TSR-011.
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Preparation Treatment Assay Data Analysis

Seed cells in
96-well plate Incubate for 24h Prepare TSR-011

serial dilutions Add TSR-011 to cells Incubate for 72h Add MTS/MTT reagent Incubate for 1-4h Read absorbance Calculate % viability Plot dose-response curve Determine IC₅₀

Preparation Treatment Cell Lysis & Protein Quantification Western Blotting

Seed cells in
6-well plate Incubate for 24h Treat cells with

TSR-011
Incubate for

specified time Lyse cells Quantify protein SDS-PAGE Transfer to membrane Block membrane Incubate with
primary antibody

Incubate with
secondary antibody Detect signal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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